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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
Na-(tert-Butoxycarbonyl)-L-glutamine (Boc-GIn-OH), a key reagent in solid-phase peptide
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment
and maintaining the integrity of experimental outcomes.

Chemical Identification and Physical Properties

Boc-GIn-OH is a white to off-white crystalline powder.[1] The tert-butoxycarbonyl (Boc)
protecting group enhances its stability and solubility, making it a staple in peptide synthesis.[1]
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Property Value References
CAS Number 13726-85-7 (11121131141
Molecular Formula C10H18N205 [1][3]
Molecular Weight 246.26 g/mol [41[5]
Appearance White to off-white powder or o

crystals
Melting Point 113-116 °C (decomposes) [4]
Storage Temperature 2-30°C

Clearly soluble in DMF (1

Solubilit
Y mmole in 2 ml)

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Boc-GIn-OH is not classified as a hazardous substance.[6][7] However, as with any
chemical reagent, caution is warranted. The primary physical hazard is associated with the
potential for dust explosion when handling the fine powder.[6]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[8][9]

Skin Contact: May cause skin irritation.[8]

Eye Contact: May cause eye irritation.[8]

Ingestion: May be harmful if swallowed.[3][9]

No specific quantitative toxicological data, such as LD50 or LC50 values, are available.[10]

Personal Protective Equipment (PPE) and Exposure
Controls
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To minimize exposure, appropriate personal protective equipment should be worn at all times

when handling Boc-GIn-OH.

PPE Type Specification

Rationale

Safety goggles with side-
Eye/Face Protection shields conforming to EN 166
(EU) or NIOSH (US)

Protects against dust particles

entering the eyes.[6][10]

) ] Impervious gloves (e.g., nitrile
Skin Protection
rubber) and a lab coat

Prevents skin contact and
irritation.[5][6]

N95 (US) or P1 (EN 143) dust

Respiratory Protection
mask

Required when engineering
controls are insufficient to

control airborne dust levels.[5]

[9]

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the generation and inhalation of dust.[8] Eyewash stations

and safety showers should be readily accessible.[11]
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Is adequate ventilation
(e.g., fume hood) available?

No

Add Respiratory Protection
(N95/P1 Dust Mask)

Standard PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Boc-GIn-OH.

Safe Handling and Storage

Handling:

Avoid contact with skin and eyes.[8]

Avoid the formation and inhalation of dust.[6][8]

Use in a well-ventilated area.[8]

Wash hands thoroughly after handling.[8]

Storage:
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Keep the container tightly closed.[6][8]

Store in a dry and well-ventilated place.[8]

Recommended storage temperature is between 2-30°C.

Incompatible with strong oxidizing agents.[6][8]

First-Aid and Emergency Procedures

In the event of exposure, follow these first-aid measures and seek medical attention.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[8][9][11]

Skin Contact

Wash off with soap and plenty of water.[8][9]

Take off contaminated clothing.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.[6]
[8][11]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting.[6][11]

Fire-Fighting Measures:

e Boc-GIn-OH is a combustible solid.[5][6]

o Suitable extinguishing media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

o Unsuitable extinguishing media: Do not use a water jet.[6][9]

e Hazardous combustion products: May include nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).[6][8][9]
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» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.
[61[8][10]

Accidental Release Measures and Disposal
Experimental Protocol: Small Spill Cleanup

o Evacuate and Secure: Cordon off the spill area to prevent unauthorized entry.
» Ventilate: Ensure the area is well-ventilated.

o Don PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye
protection.[9]

o Containment: Gently cover the spill with an inert absorbent material, such as sand or
vermiculite. Avoid raising dust.

o Collection: Carefully sweep or scoop the material into a suitable, labeled container for
disposal.[6][9]

o Decontamination: Clean the spill area with soap and water.

o Disposal: Dispose of the waste material and contaminated cleaning supplies in accordance
with local, state, and federal regulations.[8]
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Spill of Boc-GIn-OH Occurs

Secure and Ventilate Area

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Cover with Inert Material
(Avoid Dust)

Sweep into Labeled
Disposal Container

Clean Spill Area
with Soap and Water

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of Boc-GIn-OH.

Disposal: Dispose of unused material and containers as hazardous waste. Contact a licensed
professional waste disposal service.[8] Do not allow the product to enter drains.[6][8]

Stability and Reactivity
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o Chemical Stability: The material is stable under normal ambient and anticipated storage and
handling conditions.[6][8]

o Reactivity: It can react violently with strong oxidizing agents.[6]
» Conditions to Avoid: Avoid dust formation.[6]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include nitrogen oxides, carbon monoxide, and carbon dioxide.[6][8][9] The Boc
protecting group is labile under strong acidic conditions, such as with trifluoroacetic acid
(TFA), which is a key step in its use in peptide synthesis.[12]

This guide is intended to provide comprehensive safety and handling information for Boc-GIn-
OH. It is imperative that all users familiarize themselves with this information and adhere to
standard laboratory safety practices. Always refer to the specific Safety Data Sheet (SDS)
provided by your supplier for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]

. kilobio.com [kilobio.com]

. peptide.com [peptide.com]

. Boc-GIn-OH 98% | Sigma-Aldrich [sigmaaldrich.com]
. Boc-GIn-OH 98% | Sigma-Aldrich [sigmaaldrich.com]

. carlroth.com [carlroth.com]

°
~ (o)) )] EaN w N -

. L-Glutamine, N2-((1,1-dimethylethoxy)carbonyl)- | CL0H18N205 | CID 83687 - PubChem
[pubchem.ncbi.nim.nih.gov]

8. peptide.com [peptide.com]

9. peptide.com [peptide.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.carlroth.com/medias/SDB-6916-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgwMzd8YXBwbGljYXRpb24vcGRmfGFESTFMMmhrTVM4NU1UYzVPVFU0TkRRME1EWXlMMU5FUWw4Mk9URTJYMGRDWDBWT0xuQmtaZ3w3ODRlZTZlMjAyZjExYjMxMmNiYzRhZWE5YmI2NWZkZGJiYmIwOTM5MjM3NzY1ZDg0MWEwMGZmMTdiMzdiYjcy
https://www.peptide.com/custdocs/MSDS%20DBG001%20Boc-Glycinol.pdf
https://www.carlroth.com/medias/SDB-6916-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgwMzd8YXBwbGljYXRpb24vcGRmfGFESTFMMmhrTVM4NU1UYzVPVFU0TkRRME1EWXlMMU5FUWw4Mk9URTJYMGRDWDBWT0xuQmtaZ3w3ODRlZTZlMjAyZjExYjMxMmNiYzRhZWE5YmI2NWZkZGJiYmIwOTM5MjM3NzY1ZDg0MWEwMGZmMTdiMzdiYjcy
https://www.carlroth.com/medias/SDB-6916-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgwMzd8YXBwbGljYXRpb24vcGRmfGFESTFMMmhrTVM4NU1UYzVPVFU0TkRRME1EWXlMMU5FUWw4Mk9URTJYMGRDWDBWT0xuQmtaZ3w3ODRlZTZlMjAyZjExYjMxMmNiYzRhZWE5YmI2NWZkZGJiYmIwOTM5MjM3NzY1ZDg0MWEwMGZmMTdiMzdiYjcy
https://www.carlroth.com/medias/SDB-6916-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgwMzd8YXBwbGljYXRpb24vcGRmfGFESTFMMmhrTVM4NU1UYzVPVFU0TkRRME1EWXlMMU5FUWw4Mk9URTJYMGRDWDBWT0xuQmtaZ3w3ODRlZTZlMjAyZjExYjMxMmNiYzRhZWE5YmI2NWZkZGJiYmIwOTM5MjM3NzY1ZDg0MWEwMGZmMTdiMzdiYjcy
https://www.peptide.com/custdocs/MSDS%20DBG001%20Boc-Glycinol.pdf
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://pubs.acs.org/doi/10.1021/jacs.5c17715
https://www.benchchem.com/product/b557155?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/00845
https://www.kilobio.com/products/boc-gln-oh-cas-13726-85-7/
https://www.peptide.com/product/boc-gln-oh-13726-85-7/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/408441
https://www.sigmaaldrich.com/TW/zh/product/aldrich/408441
https://www.carlroth.com/medias/SDB-6916-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgwMzd8YXBwbGljYXRpb24vcGRmfGFESTFMMmhrTVM4NU1UYzVPVFU0TkRRME1EWXlMMU5FUWw4Mk9URTJYMGRDWDBWT0xuQmtaZ3w3ODRlZTZlMjAyZjExYjMxMmNiYzRhZWE5YmI2NWZkZGJiYmIwOTM5MjM3NzY1ZDg0MWEwMGZmMTdiMzdiYjcy
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Gln-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Gln-OH
https://www.peptide.com/custdocs/MSDS%20DBG001%20Boc-Glycinol.pdf
https://www.peptide.com/custdocs/MSDS%20AFE105%20Fmoc-Glu(OtBu).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 10. echemi.com [echemi.com]
e 11. fishersci.com [fishersci.com]
e 12. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Boc-GIn-OH: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557155#boc-gIn-oh-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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